3-(2-Chloro-4-ethoxyphenyl)-5-nitrobenzoic acid, 95%

• IUPAC Name: 3-(2-chloro-4-ethoxyphenyl)-5-nitrobenzoic acid
• InChI: InChI=1S/C15H12ClNO5/c1-2-22-12-3-4-13(14(16)8-12)9-5-10(15(18)19)7-11(6-9)17(20)21/h3-8H,2H2,1H3,(H,18,19)
• InChI Key: YYHWWDIFUWONJW-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC(=C(C=C1)C2=CC(=CC(=C2)[N+](=O)[O-])C(=O)O)Cl
• Molecular Formula: C15H12ClNO5
• DSSTOX Substance ID: DTXSID40691698
• Molecular Weight: 321.71 g/mol
• CAS RN: 1261914-13-9

Description

3-(2-Chloro-4-ethoxyphenyl)-5-nitrobenzoic acid (CEPNBA) is a chlorinated phenyl nitrobenzoic acid with a wide range of scientific applications. It is a white crystalline powder, with a melting point of 199-200°C. CEPNBA has been used in various scientific and industrial applications, such as synthesis of dyes and pigments, synthesis of pharmaceuticals, and as a reagent in organic synthesis. It has also been used as a catalyst in the synthesis of various organic compounds, including amino acids, peptides, and proteins.

Scientific Research Applications

3-(2-Chloro-4-ethoxyphenyl)-5-nitrobenzoic acid, 95% has been used in various scientific research applications, such as in the synthesis of dyes and pigments, synthesis of pharmaceuticals, and as a reagent in organic synthesis. It has also been used as a catalyst in the synthesis of various organic compounds, including amino acids, peptides, and proteins. 3-(2-Chloro-4-ethoxyphenyl)-5-nitrobenzoic acid, 95% has also been used in the synthesis of a variety of heterocyclic compounds, such as quinolines, indoles, and thiophenes.

Mechanism of Action

3-(2-Chloro-4-ethoxyphenyl)-5-nitrobenzoic acid, 95% acts as an electrophilic reagent in organic synthesis. It is a strong acid, and can react with nucleophiles such as amines, alcohols, and thiols. 3-(2-Chloro-4-ethoxyphenyl)-5-nitrobenzoic acid, 95% can also react with alkenes and alkynes to form nitroalkenes and nitroalkynes. In addition, it can react with aldehydes and ketones to form nitro compounds.
Biochemical and Physiological Effects
3-(2-Chloro-4-ethoxyphenyl)-5-nitrobenzoic acid, 95% has been studied for its potential biochemical and physiological effects. It has been shown to inhibit the activity of the enzyme cyclooxygenase-2 (COX-2), which is involved in the synthesis of prostaglandins and other inflammatory mediators. It has also been shown to inhibit the activity of the enzyme acetylcholinesterase, which is involved in the breakdown of acetylcholine, a neurotransmitter involved in the regulation of memory and learning.

Advantages and Limitations for Lab Experiments

3-(2-Chloro-4-ethoxyphenyl)-5-nitrobenzoic acid, 95% has several advantages when used in lab experiments. It is a strong acid, and can react with a variety of nucleophiles. It is also relatively stable, and can be stored for long periods of time. However, it is a strong oxidizing agent, and should be handled with care. In addition, it can produce toxic fumes when heated, and should be used in a well-ventilated area.

Future Directions

3-(2-Chloro-4-ethoxyphenyl)-5-nitrobenzoic acid, 95% has a wide range of potential applications in scientific research. In the future, it could be used in the synthesis of novel pharmaceuticals, as a catalyst in the synthesis of organic compounds, or as an inhibitor of enzymes involved in the synthesis of inflammatory mediators. It could also be used in the synthesis of new dyes and pigments, or as a reagent in organic synthesis. Additionally, it could be used to study the biochemical and physiological effects of nitrobenzoic acids on biological systems.

Synthesis Methods

3-(2-Chloro-4-ethoxyphenyl)-5-nitrobenzoic acid, 95% can be synthesized from 2-chloro-4-ethoxyphenol and 5-nitrobenzotrichloride in the presence of a base. The reaction is carried out in a solvent such as ethanol or methanol, at a temperature of 80-100°C. The reaction is complete in 5-10 minutes, and the product is isolated by filtration and recrystallization.